Cas no 2137855-01-5 (9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137855-01-5
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5836457
• PubChem ID: 165865154
• Update Time: 2025-10-12

9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2137855-01-5
• EN300-731870
• 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C13H23N3/c1-4-6-11-9-16-8-5-7-14-12(10(2)3)13(16)15-11/h9-10,12,14H,4-8H2,1-3H3
• InChI Key： YICUWPGAGGRUMF-UHFFFAOYSA-N
• SMILES： N12C=C(CCC)N=C1C(C(C)C)NCCC2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Recent Advances in the Study of 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137855-01-5)

The compound 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137855-01-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches. These efforts are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in anxiety and sleep disorders. In vitro and in vivo studies have demonstrated its high affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological and psychiatric conditions. Furthermore, preliminary data indicate a favorable safety profile, with minimal off-target effects.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Early-stage studies have shown that 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine may inhibit the proliferation of certain cancer cell lines, possibly through modulation of apoptotic pathways. While these findings are preliminary, they open new avenues for further investigation into its mechanisms of action and therapeutic potential in cancer treatment.

Despite these promising results, challenges remain in the development of 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 9-(propan-2-yl)-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137855-01-5) represents a promising candidate for further development in both neurological and oncological applications. Continued research into its pharmacological properties, mechanisms of action, and clinical potential will be crucial for realizing its therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from the bench to the bedside.